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Compound of Interest

Compound Name: Enterostatin

Cat. No.: B549975 Get Quote

For researchers, scientists, and drug development professionals working with Enterostatin, a

pentapeptide with significant implications in metabolic research, stringent adherence to safety

protocols is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe and effective handling

of this compound in a laboratory setting.

Immediate Safety and Handling Protocols
Enterostatin, while a naturally derived peptide, requires careful handling to mitigate potential

risks. The primary routes of exposure are inhalation, ingestion, and direct contact with skin or

eyes. The following personal protective equipment (PPE) is mandatory when handling

Enterostatin, particularly in its powdered form.

Table 1: Personal Protective Equipment (PPE) for Handling Enterostatin
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Equipment/Measure Specification Rationale

Gloves Nitrile gloves
To prevent skin contact and

absorption.

Gown
Disposable, impervious, long-

sleeved laboratory coat

To protect skin and clothing

from contamination.

Eye/Face Protection
Safety goggles with side-

shields

To protect against splashes or

aerosols.[1]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Required when there is a risk

of aerosolization, such as

when handling the powder

outside of a containment

system or cleaning up spills.

Ventilation
Chemical fume hood or

biological safety cabinet

To minimize inhalation

exposure.[1]

Hand Hygiene
Wash hands thoroughly after

handling

To remove any potential

residual contamination.

Operational Plans: From Receipt to Disposal
A systematic approach to the entire lifecycle of Enterostatin in the laboratory is crucial for

maintaining a safe working environment.

Receiving and Storage
Upon receiving a shipment of Enterostatin, visually inspect the packaging for any signs of

damage or leakage. Wear nitrile gloves during the unpacking process. If the primary container

is intact, decontaminate its exterior before transferring it to its designated storage location.

Enterostatin should be stored at -20°C in a tightly sealed container.[2]

Preparation of Solutions
All preparations of Enterostatin solutions should be conducted within a chemical fume hood or

biological safety cabinet to prevent the generation of aerosols.
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Experimental Protocol: Reconstitution of Enterostatin

Gather Materials: Ensure all necessary items are within the containment area, including

Enterostatin powder, appropriate solvent (e.g., sterile water[1][3]), sterile vials, and

calibrated pipettes.

Don PPE: Wear the full complement of PPE as outlined in Table 1.

Prepare Work Surface: Cover the work area with a disposable, absorbent pad.

Reconstitution: Carefully weigh the desired amount of Enterostatin powder. To minimize

aerosolization, slowly add the solvent to the powder. Gently vortex or pipette to ensure

complete dissolution. Human Enterostatin is soluble in water at approximately 0.7 mg/mL.

[1][3]

Aliquoting: Use sterile pipettes to dispense the solution into appropriately labeled and dated

vials for future use.

Immediate Waste Disposal: Dispose of all single-use items, such as pipette tips and empty

stock vials, in a designated hazardous waste container.

Spill Management
In the event of a spill, prompt and appropriate action is critical.

Secure the Area: Alert colleagues and restrict access to the spill location.

Don PPE: If not already wearing it, put on the full PPE ensemble, including an N95

respirator.

Cleanup:

Liquid Spills: Cover the spill with absorbent pads.

Powder Spills: To avoid generating dust, carefully cover the spill with damp absorbent

pads.
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Disposal: Collect all cleanup materials and place them in a clearly labeled, leak-proof, and

puncture-resistant container designated for hazardous waste.

Disposal Plan
All waste materials contaminated with Enterostatin, including unused solutions, empty

containers, and disposable PPE, must be disposed of as hazardous chemical waste. Follow all

institutional, local, and national regulations for hazardous waste disposal. Keep the waste in

suitable, closed containers.[1]

Understanding the Biological Landscape: Signaling
and Effects
Enterostatin selectively reduces fat intake and is involved in a complex signaling network.[4][5]

Its peripheral effects are mediated through an afferent vagal pathway to hypothalamic centers,

while its central responses involve serotonergic and opioidergic components.[4][5]

A key target of Enterostatin is the β-subunit of F1F0-ATPase.[6][7] This interaction is believed

to be a component of the reward pathway associated with fat intake.[6][7] Additionally,

Enterostatin's inhibitory effect on insulin secretion is linked to its downregulation of Dynamin2,

a protein involved in vesicle trafficking.[8]
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Enterostatin's multifaceted signaling cascade.
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A streamlined workflow for handling Enterostatin.
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By implementing these safety and handling protocols, researchers can confidently and securely

work with Enterostatin, fostering a safe laboratory environment while advancing our

understanding of its role in metabolic regulation. This commitment to safety not only protects

personnel but also ensures the integrity and reproducibility of experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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